Cas no 710348-69-9 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one is a boronic ester derivative of benzimidazolone, widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances handling and storage compared to boronic acids, while maintaining high reactivity in palladium-catalyzed transformations. The compound’s structural features, including the benzimidazolone core, make it valuable for constructing heterocyclic frameworks in pharmaceutical and agrochemical synthesis. Its crystalline solid form ensures consistent purity and ease of characterization. This reagent is particularly advantageous for applications requiring selective functionalization of complex molecules under mild conditions, offering reliable performance in both academic and industrial settings.
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one structure
710348-69-9 structure
Product Name:5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one
CAS No:710348-69-9
MF:C13H17BN2O3
MW:260.096683263779
MDL:MFCD09260491
CID:94779
PubChem ID:43811065
Update Time:2025-08-05

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one
    • 2,3-DIHYDRO-2-OXO-1H-BENZIMIDAZOLE-5-BORONIC ACID, PINACOL ESTER
    • 2H-Benzimidazol-2-one, 1,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-Hydroxybenzimidazole-5-boronic acid, pinacol ester
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydrobenzimidazol-2-one
    • 2-Oxo-2,3-dihydro-1H-benzoimidazole-5-boronic acid
    • 2,3-Dihydro-2-Oxo-1H-Benzimidazole-5-Boronic Acid,Pinacol Ester
    • 2-oxo-2,3-dihydro-1h-benzoimidazole-5-boronic acid pinacol ester
    • 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,3-dihydro-benzoimidazol-2-one
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-
    • J-516201
    • 5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-1,3-BENZODIAZOL-2-OL
    • 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)- 1,3-dihydro-benzoimidazol-2-one
    • 2-Oxo-2,3-dihydrobenzimidazole-5-boronic Acid Pinacol Ester
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2-ol
    • SY058543
    • MFCD09260491
    • Z1574733503
    • 2-Oxo-2,3-dihydro-1H-benzoimidazole-5-boronic acid, pinacol ester, AldrichCPR
    • SCHEMBL1695252
    • DTXSID50656450
    • AS-31015
    • SCHEMBL1226551
    • AKOS015960145
    • MB19362
    • 2,3-Dihydro-2-oxo-1H-benzimidazole-5-boronic acid pinacol ester
    • 710348-69-9
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-2H-benzimidazol-2-one
    • EN300-125243
    • LQVSXEXWXILGBH-UHFFFAOYSA-N
    • AM20041060
    • CS-0097961
    • 2-Oxo-2,3-dihydro-1H-benzimidazole-5-boronic acid pinacol ester
    • (2-OXO-2,3-DIHYDRO-1H-BENZO[D]IMIDAZOL-5-YL)BORONIC ACID PINACOL ESTER
    • A866504
    • 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
    • 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,3-dihydrobenzimidazol-2-one
    • MDL: MFCD09260491
    • Inchi: 1S/C13H17BN2O3/c1-12(2)13(3,4)19-14(18-12)8-5-6-9-10(7-8)16-11(17)15-9/h5-7H,1-4H3,(H2,15,16,17)
    • InChI Key: LQVSXEXWXILGBH-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=C3C(=C2)NC(N3)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 260.13300
  • Monoisotopic Mass: 260.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6

Experimental Properties

  • Density: 1.21
  • Boiling Point: 304.6℃ at 760 mmHg
  • Flash Point: 138°C
  • Refractive Index: 1.561
  • PSA: 67.11000
  • LogP: 1.15540

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one Production Method

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one Suppliers

Amadis Chemical Company Limited
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(CAS:710348-69-9)5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one
Order Number:A866504
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:59
Price ($):368.0
Email:sales@amadischem.com

Additional information on 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one (CAS No. 710348-69-9): A Comprehensive Overview

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one (CAS No. 710348-69-9) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and organic synthesis. This compound, commonly referred to as Boronate Ester Benzoimidazolone, is a key intermediate in the synthesis of various pharmaceuticals and bioactive molecules. Its unique chemical structure and reactivity make it an essential tool in the development of novel therapeutic agents.

The chemical structure of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one consists of a benzoimidazolone core functionalized with a boronate ester group. The benzoimidazolone moiety is known for its biological activity and has been extensively studied for its potential in treating various diseases. The boronate ester group, on the other hand, provides additional reactivity and functionalization possibilities, making this compound a valuable building block in synthetic chemistry.

Recent research has highlighted the importance of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one in the development of targeted therapies. For instance, studies have shown that this compound can be used as a scaffold for the synthesis of boron-containing drugs that target specific enzymes or receptors involved in disease pathways. One notable application is in the field of cancer therapy, where boronate esters have been explored for their ability to enhance drug delivery and improve therapeutic efficacy.

In addition to its use in drug development, 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one has also found applications in materials science and catalysis. The boronate ester group can be easily converted to other functional groups through various chemical transformations, making it a versatile starting material for the synthesis of polymers and catalysts. This versatility has led to its use in the development of new materials with unique properties and functionalities.

The synthesis of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one typically involves several steps. The first step often involves the formation of the benzoimidazolone core through a condensation reaction between an appropriate amine and a carbonyl compound. The boronate ester group is then introduced through a coupling reaction with a boronic acid or boronic ester. Recent advancements in synthetic methods have made this process more efficient and scalable, enabling large-scale production for industrial applications.

The physical and chemical properties of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one have been well-characterized. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and tetrahydrofuran (THF). Its stability under various conditions has been studied extensively to ensure its reliability as an intermediate in synthetic processes.

In terms of safety and handling, 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with care to avoid exposure to skin or inhalation of dust particles. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

The environmental impact of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one has also been considered in recent studies. Research has shown that this compound does not pose significant environmental risks when used under controlled conditions. However, it is recommended to follow best practices for waste disposal and environmental management to minimize any potential impact.

In conclusion, 5-(4,4,5,5-Tetramethyl - 1,3, 2 - dioxaborolan - 2 - yl) - 1 H - benzo [d] imidazol - 2 (3 H) - one (CAS No. 710348 - 69 - 9) is a highly valuable compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an essential tool for researchers and chemists working on the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound.

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Amadis Chemical Company Limited
(CAS:710348-69-9)5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one
A866504
Purity:99%
Quantity:5g
Price ($):368.0
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